Cas no 2174007-82-8 (3-Methylpyrazin-2-amine hydrochloride)

• Product Name: 3-Methylpyrazin-2-amine hydrochloride
• CAS No: 2174007-82-8
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• MDL: MFCD31616657
• CID: 4778669
• PubChem ID: 137701474
• Update Time: 2026-02-27

3-Methylpyrazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methylpyrazin-2-amine hydrochloride
• SB35468
• 3-Methyl-pyrazin-2-ylamine hydrochloride

• MDL： MFCD31616657
• Inchi： 1S/C5H7N3.ClH/c1-4-5(6)8-3-2-7-4;/h2-3H,1H3,(H2,6,8);1H
• InChI Key： SVIAGEYLEMPCIV-UHFFFAOYSA-N
• SMILES： Cl.N1C=CN=C(C=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.1
• Topological Polar Surface Area: 51.8

Additional information on 3-Methylpyrazin-2-amine hydrochloride

Research Brief on 3-Methylpyrazin-2-amine Hydrochloride (CAS: 2174007-82-8): Recent Advances and Applications

3-Methylpyrazin-2-amine hydrochloride (CAS: 2174007-82-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrazine core and amine functionality, has recently garnered attention due to its potential applications in drug discovery and development. Recent studies have explored its role as a building block for novel therapeutic agents, particularly in the context of kinase inhibition and antimicrobial activity. This research brief aims to synthesize the latest findings on this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

Recent literature has emphasized the synthetic utility of 3-Methylpyrazin-2-amine hydrochloride in the preparation of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use as a key intermediate in the synthesis of pyrazine-based kinase inhibitors, which are being investigated for their efficacy in targeting cancer-related signaling pathways. The compound's ability to undergo facile functionalization at the amine group makes it a versatile scaffold for medicinal chemistry applications. Additionally, its hydrochloride salt form enhances solubility, a critical factor for bioavailability in drug development.

In the realm of antimicrobial research, 3-Methylpyrazin-2-amine hydrochloride has shown promise as a precursor for compounds with activity against resistant bacterial strains. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate to strong inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead structure for novel antibiotics.

From a chemical perspective, the stability and reactivity of 3-Methylpyrazin-2-amine hydrochloride have been subjects of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and purity. These studies have confirmed the compound's robustness under various reaction conditions, making it suitable for diverse synthetic applications. Furthermore, computational chemistry approaches have been used to predict its interactions with biological targets, providing valuable insights for structure-activity relationship (SAR) studies.

The industrial applications of 3-Methylpyrazin-2-amine hydrochloride are also being explored. Pharmaceutical companies have shown interest in scaling up its production, given its growing importance in drug discovery pipelines. Recent patents filed in 2023-2024 describe improved synthetic routes for its large-scale preparation, focusing on yield optimization and environmental sustainability. These developments indicate that the compound is transitioning from a research chemical to a commercially significant intermediate.

In conclusion, 3-Methylpyrazin-2-amine hydrochloride (CAS: 2174007-82-8) represents a compound of multifaceted importance in contemporary chemical biology and pharmaceutical research. Its applications span from medicinal chemistry to antimicrobial development, supported by recent advances in synthetic methodology and biological evaluation. As research continues to uncover its full potential, this compound is poised to play an increasingly prominent role in the development of new therapeutic agents. Future studies are expected to further elucidate its mechanism of action and expand its utility in drug design.